5-Ethynyl-2-methoxypyridine

• IUPAC Name: 5-ethynyl-2-methoxypyridine
• InChI: InChI=1S/C8H7NO/c1-3-7-4-5-8(10-2)9-6-7/h1,4-6H,2H3
• InChI Key: MQHVRXMDMIUWQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=C(C=C1)C#C
• Molecular Formula: C8H7NO
• DSSTOX Substance ID: DTXSID20610726
• Molecular Weight: 133.15 g/mol
• CAS No.: 663955-59-7

Description

5-Ethynyl-2-methoxypyridine is a useful research compound. Its molecular formula is C8H7NO and its molecular weight is 133.15 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Applications of 5-Ethynyl-2-methoxypyridine in Scientific Research

• Photocatalytic Applications

  • Davidson et al. (2015) studied the synthesis of [RuCl(bpy)(tpy)]⁺ complexes with ethynyl-phenylene substituted 2,2':6',2''-terpyridine derivatives, including this compound. They explored the influence of alkynyl substituents on the electronic structures, photochemical, and redox properties of these complexes. These complexes, including those with this compound, were found effective in photocatalysing the oxidation of 4-methoxybenzyl alcohol to benzaldehyde, indicating potential applications in photocatalysis (Davidson et al., 2015).

• Synthesis of Bicyclic δ-Lactams

  • Sośnicki (2009) described an efficient synthesis method for 5-functionalised-2-methoxypyridines using noncryogenic conditions. These 5-functionalised 2-methoxypyridines were applied in synthesizing bicyclic δ-lactams, which are significant in medicinal chemistry. This demonstrates the role of this compound derivatives in synthesizing complex organic compounds (Sośnicki, 2009).

• Structural Elucidation and NLO Applications

  • Kolev et al. (2008) conducted a study on the structural elucidation of 5-amino-2-methoxypyridine ester amide of squaric acid ethyl ester. This compound was found to have potential applications in nonlinear optics (NLO) due to its significant second-order NLO properties both in solution and bulk (Kolev et al., 2008).

• Liquid Crystal Behavior

  • El-Ghayoury et al. (1996) synthesized 5,5′-[(4-Hexadecyloxyphenyl)ethynyl]-2,2′-bipyridine, a compound related to this compound. They analyzed its thermotropic liquid crystalline behavior, identifying three enantiotropic tilted smectic phases upon heating. This highlights the potential use of this compound derivatives in the field of liquid crystal technology (El-Ghayoury et al., 1996).

• Synthesis of Lycopodium Alkaloids

  • Bisai and Sarpong (2010) reported the use of a methox
  opyridine, which is structurally related to this compound, in the synthesis of the Lycopodium alkaloid lycoposerramine R. Their work demonstrated the role of methoxypyridines in the synthesis of complex natural products, suggesting potential applications of this compound in similar synthetic pathways .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed, inhaled, or in contact with skin. It can cause skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and washing thoroughly after handling.

Synthesis routes and methods

Procedure details

5-Ethynyl-2-methoxy pyridine was prepared from 5-bromo-2-methoxy-pyridine (Aldrich) in the same manner as 2-chloro-5-ethynyl-pyridine (Example 1).